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Compound of Interest

Compound Name: Sodium Bromide

Cat. No.: B10775806 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of sodium bromide, a common laboratory reagent.

Adherence to these procedures is critical for regulatory compliance and the protection of

personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal process, consult your institution's specific safety protocols and

the material's Safety Data Sheet (SDS). The following are general but crucial safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields or goggles, nitrile rubber gloves, and a lab coat. In case of dust,

use respiratory protection.[1][2][3][4]

Ventilation: Work in a well-ventilated area to avoid inhalation of any dust.[5][6][7]

Spill Management: In the event of a spill, carefully sweep or shovel up the solid material,

avoiding dust generation, and place it into a suitable, labeled container for disposal.[1][2][3]

[5] Do not flush spills into surface water or the sanitary sewer system.[5]

Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10775806?utm_src=pdf-interest
https://www.benchchem.com/product/b10775806?utm_src=pdf-body
https://www.columbuschemical.com/MSDS/SDS/Sodium%20Bromide%20ACS%204903.pdf
https://www.ecplabchem.co.nz/function/file/43DBB774-060B-4BFA-8809-AC7F5092F1E8
https://datasheets.scbt.com/sc-203380.pdf
https://hasa.com/hubfs/Product%20Assets/Sodium%20Bromide/Sodium-Bromide-SDS-v0115.pdf?hsLang=en
https://www.fishersci.com/store/msds?partNumber=AA1086022&productDescription=sodium-bromide-puratronictrade--metals-basis-thermo-scientifictrade&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://shop.chemsupply.com.au/documents/9K81T62M.pdf
https://www.chemos.de/import/data/msds/GB_en/7647-15-6-A0006037-GB-en.pdf
https://www.columbuschemical.com/MSDS/SDS/Sodium%20Bromide%20ACS%204903.pdf
https://www.ecplabchem.co.nz/function/file/43DBB774-060B-4BFA-8809-AC7F5092F1E8
https://datasheets.scbt.com/sc-203380.pdf
https://www.fishersci.com/store/msds?partNumber=AA1086022&productDescription=sodium-bromide-puratronictrade--metals-basis-thermo-scientifictrade&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA1086022&productDescription=sodium-bromide-puratronictrade--metals-basis-thermo-scientifictrade&vendorId=VN00024248&keyword=true&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The disposal of sodium bromide is governed by local, regional, and national regulations.

While not typically classified as a hazardous waste by the Department of Transportation (DOT),

it is imperative to follow the established guidelines of your institution and governing bodies.[1]

[5][8]

Regulatory Assessment: The first and most critical step is to consult your local, state, and

federal hazardous waste regulations to ensure complete and accurate classification and

disposal requirements.[5][8] Chemical waste generators are responsible for determining if a

discarded chemical is classified as a hazardous waste.[5]

Waste Collection:

For solid sodium bromide, collect the waste in a clearly labeled, sealed container.[3]

For solutions of sodium bromide, store the waste in a labeled, leak-proof container. Do

not mix with other waste streams unless explicitly permitted by your institution's waste

management plan.

Waste Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids and oxidizing agents.[5][6]

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

primary resource for guidance on chemical waste disposal. They will provide specific

instructions for the collection, labeling, and pickup of the sodium bromide waste.

Licensed Disposal: Arrange for the disposal of the waste through a licensed and approved

waste disposal company.[2] In some cases, surplus or non-recyclable solutions may be

offered to such a company.[2]

Important Note: Do not discharge sodium bromide into waterways, drains, or sewers.[6][7]

Quantitative Data Summary
The following table summarizes key quantitative data for sodium bromide relevant to safety

and environmental impact.
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Parameter Value Reference

Solubility in Water 905 g/L at 20°C [6]

pH ~5.4 (50 g/L solution at 20°C) [6]

Acute Oral Toxicity (Rat LD50) 3.5 g/kg [6]

Aquatic Toxicity (Daphnia

magna EC50, 48h)
5800 mg/L [6]

Aquatic Toxicity (Fish LC50,

96h)
>1000 mg/L (Bluegill) [8]

Disposal Decision Workflow
The following diagram outlines the logical steps for the proper disposal of sodium bromide
waste in a laboratory setting.
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Start: Sodium Bromide Waste Generated
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End: Proper Disposal Complete
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Sodium Bromide Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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